2-phenoxy-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)propanamide
Description
2-phenoxy-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)propanamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as PTPA and has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science.
Scientific Research Applications
Cancer Treatment
This compound is part of the alkylaminophenol class, which has been used in cancer treatment due to its antiproliferative action against cancer cells . The high antioxidant properties of these compounds make them suitable for medical applications, particularly in targeting different cancer species.
Synthesis of Heterocyclic Compounds
The compound serves as a precursor in the synthesis of heterocyclic compounds like quinazolines and quinoxalines. These are important building blocks in pharmaceuticals and can be synthesized using aryne chemistry, providing an environmentally benign method for preparing various derivatives .
Pharmaceutical Ingredient
As a synthetic organic compound, it has garnered attention for its promising properties and potential as a pharmaceutical ingredient. It could be used in the development of new drugs, especially considering its structural compatibility with biologically active molecules.
Material Science Applications
The compound’s derivatives could have applications in material science, particularly in the fields of biomedical, electronic, and energy materials. Its molecular structure may lend itself to the creation of novel materials with specific desired properties.
Nonlinear Optical (NLO) Analysis
The structural analysis and quantum chemical calculations of this compound indicate its potential in NLO applications. This includes exploring its electronic and structural properties, such as bond lengths and angles, which are crucial in the design of NLO materials .
Thermodynamic Parameter Analysis
The compound’s thermodynamic parameters, such as rotation constants, entropy, thermal energy, and thermal capacity, can be investigated. This analysis is essential for understanding the stability and reactivity of the compound under various conditions .
properties
IUPAC Name |
2-phenoxy-N-[(4-phenyloxan-4-yl)methyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO3/c1-17(25-19-10-6-3-7-11-19)20(23)22-16-21(12-14-24-15-13-21)18-8-4-2-5-9-18/h2-11,17H,12-16H2,1H3,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGKUZDLKNNUKCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1(CCOCC1)C2=CC=CC=C2)OC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-phenoxy-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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